Cas no 1369164-55-5 (8-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 8-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 1369164-55-5
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 3166922
• PubChem ID: 76849617
• Update Time: 2025-05-24

8-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Aminoimidazo[1,2-a]pyridine-3-carboxylicacid
• 8-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid
• 1369164-55-5

• Inchi： 1S/C8H7N3O2/c9-5-2-1-3-11-6(8(12)13)4-10-7(5)11/h1-4H,9H2,(H,12,13)
• InChI Key： COTBSNZQTIIRJD-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C(=CC=CN21)N)=O

Computed Properties

• Exact Mass: 177.053826475Da
• Monoisotopic Mass: 177.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid

Recent Advances in the Study of 8-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1369164-55-5)

The compound 8-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1369164-55-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by an imidazopyridine core with an amino and carboxylic acid functional group, serves as a versatile building block for the development of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in targeting protein kinases, G-protein-coupled receptors (GPCRs), and other key biological targets implicated in various diseases.

One of the most notable advancements in this area is the application of 8-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid as a key intermediate in the synthesis of small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective kinase inhibitors with potent activity against cancer-related kinases. The researchers employed structure-activity relationship (SAR) studies to optimize the compound's binding affinity and selectivity, leading to the identification of several promising lead compounds with nanomolar potency.

In addition to its role in kinase inhibition, recent research has highlighted the potential of 8-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid in modulating GPCR activity. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of novel analogs targeting adenosine receptors, which play a critical role in inflammation and neurological disorders. The carboxylic acid moiety of the compound was found to be essential for interactions with key residues in the receptor binding pocket, as confirmed by molecular docking and X-ray crystallography.

Another significant development involves the use of this compound in the design of fluorescent probes for biological imaging. Researchers have functionalized the imidazopyridine core with various fluorophores, enabling real-time visualization of cellular processes. A 2024 paper in Chemical Communications detailed the synthesis of a near-infrared probe based on 8-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid, which exhibited excellent photostability and specificity for tumor cells, making it a valuable tool for cancer diagnostics.

From a synthetic chemistry perspective, recent efforts have focused on improving the scalability and efficiency of producing 8-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid. A 2023 report in Organic Process Research & Development described a novel catalytic method for its synthesis, achieving high yields (over 85%) and reduced environmental impact compared to traditional routes. This advancement is expected to facilitate broader access to the compound for both academic and industrial research.

In conclusion, 8-Aminoimidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1369164-55-5) continues to emerge as a valuable scaffold in medicinal chemistry, with applications spanning drug discovery, biological imaging, and synthetic methodology. The recent studies highlighted in this brief demonstrate its versatility and potential for addressing unmet medical needs. Future research directions may include further optimization of its pharmacokinetic properties and exploration of its utility in additional therapeutic areas, such as infectious diseases and metabolic disorders.